Cas no 779310-82-6 (4-(Piperidin-1-yl)benzothioamide)

• Product Name: 4-(Piperidin-1-yl)benzothioamide
• CAS No: 779310-82-6
• MF: C₁₂H₁₆N₂S
• MW: 220.3338
• MDL: MFCD11135440
• CID: 4656247
• PubChem ID: 28410824
• Update Time: 2025-10-31

4-(Piperidin-1-yl)benzothioamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, 4-(1-piperidinyl)-
• 4-(Piperidin-1-yl)benzothioamide
• 4-(Piperidin-1-yl)benzene-1-carbothioamide
• CS-13455
• AKOS000218256
• 779310-82-6
• CS-B1563
• 4-piperidin-1-ylbenzenecarbothioamide

• MDL： MFCD11135440
• Inchi： 1S/C12H16N2S/c13-12(15)10-4-6-11(7-5-10)14-8-2-1-3-9-14/h4-7H,1-3,8-9H2,(H2,13,15)
• InChI Key： FAOANRLDQGLMRC-UHFFFAOYSA-N
• SMILES： S=C(C1C([H])=C([H])C(=C([H])C=1[H])N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 220.10341969g/mol
• Monoisotopic Mass: 220.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.4

Additional information on 4-(Piperidin-1-yl)benzothioamide

Introduction to 4-(Piperidin-1-yl)benzothioamide (CAS No. 779310-82-6)

4-(Piperidin-1-yl)benzothioamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 779310-82-6, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of 4-(Piperidin-1-yl)benzothioamide incorporates a benzothioamide moiety linked to a piperidine ring, which contributes to its distinct chemical properties and biological activities.

The benzothioamide group is known for its versatility in medicinal chemistry, often serving as a key pharmacophore in the design of bioactive molecules. Its presence in 4-(Piperidin-1-yl)benzothioamide suggests that this compound may exhibit inhibitory effects on various enzymatic targets, making it a valuable candidate for further exploration in therapeutic contexts. The piperidine ring, on the other hand, is frequently employed in drug molecules due to its ability to enhance solubility and metabolic stability, thereby improving pharmacokinetic profiles.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds like 4-(Piperidin-1-yl)benzothioamide. Researchers have been particularly interested in how modifications to the piperidine ring can influence the biological activity of benzothioamide derivatives. Studies indicate that such modifications can lead to compounds with enhanced binding affinity and selectivity for specific biological targets. This has spurred interest in synthesizing and evaluating derivatives of 4-(Piperidin-1-yl)benzothioamide to uncover novel pharmacological properties.

In the context of contemporary pharmaceutical research, 4-(Piperidin-1-yl)benzothioamide has been investigated for its potential role in addressing various therapeutic challenges. For instance, its structural framework suggests that it may interact with proteins involved in inflammatory pathways, making it a candidate for developing anti-inflammatory agents. Additionally, the compound’s ability to modulate enzyme activity has prompted investigations into its efficacy as an antiviral or anticancer agent.

The synthesis of 4-(Piperidin-1-yl)benzothioamide involves intricate organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the benzothioamide core efficiently. These techniques not only enhance the synthetic pathway but also allow for greater flexibility in modifying the compound’s structure post-synthesis.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 4-(Piperidin-1-yl)benzothioamide and its potential targets. These studies help predict binding affinities and identify key residues involved in receptor-ligand interactions. Such insights are crucial for optimizing the compound’s pharmacological properties and guiding future derivatization efforts.

The pharmacokinetic profile of 4-(Piperidin-1-yl)benzothioamide is another critical area of investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a pivotal role in determining the compound’s therapeutic efficacy and safety. Preclinical studies have begun to explore these aspects, providing valuable data on how 4-(Piperidin-1-yl)benzothioamide behaves within biological systems.

In conclusion, 4-(Piperidin-1-yl)benzothioamide (CAS No. 779310-82-6) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Ongoing studies continue to unravel its therapeutic potential across various disease areas. As research progresses, this compound is expected to contribute significantly to the development of novel therapeutic agents, addressing unmet medical needs.